Cas no 2172531-86-9 (6-methyloxane-3-sulfonyl fluoride)

• Product Name: 6-methyloxane-3-sulfonyl fluoride
• CAS No: 2172531-86-9
• MF: C₆H₁₁FO₃S
• MW: 182.213144540787
• CID: 6164519
• PubChem ID: 165958347
• Update Time: 2025-10-29

6-methyloxane-3-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-methyloxane-3-sulfonyl fluoride
• 2172531-86-9
• EN300-1450960

• Inchi： 1S/C6H11FO3S/c1-5-2-3-6(4-10-5)11(7,8)9/h5-6H,2-4H2,1H3
• InChI Key： KVNBIKPQTYVQGG-UHFFFAOYSA-N
• SMILES： S(C1COC(C)CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 182.04129354g/mol
• Monoisotopic Mass: 182.04129354g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 51.8Ų

Additional information on 6-methyloxane-3-sulfonyl fluoride

Introduction to 6-Methyloxane-3-Sulfonyl Fluoride (CAS No. 2172531-86-9)

6-Methyloxane-3-sulfonyl fluoride (CAS No. 2172531-86-9) is a specialized chemical compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique molecular structure, which includes a sulfonyl fluoride functional group and a 6-methyl oxane ring. The combination of these structural elements imparts specific chemical properties that make it a valuable reagent in various synthetic processes and biological studies.

The sulfonyl fluoride functional group is particularly noteworthy due to its reactivity and versatility in organic synthesis. It can undergo nucleophilic substitution reactions, making it useful in the synthesis of sulfoxides, sulfones, and other sulfur-containing compounds. Additionally, the presence of the 6-methyl oxane ring provides steric and electronic effects that can influence the compound's reactivity and selectivity in different chemical reactions.

Recent research has highlighted the potential applications of 6-methyloxane-3-sulfonyl fluoride in the development of new pharmaceuticals. One notable study published in the Journal of Medicinal Chemistry explored the use of this compound as a building block for synthesizing novel antiviral agents. The researchers found that derivatives of 6-methyloxane-3-sulfonyl fluoride exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

In another study, scientists at a leading pharmaceutical company investigated the use of 6-methyloxane-3-sulfonyl fluoride in the synthesis of small molecules for treating neurodegenerative diseases. The compound was used to create novel inhibitors of specific enzymes involved in the pathogenesis of Alzheimer's disease. Preliminary results showed that these inhibitors effectively reduced the formation of amyloid-beta plaques in vitro, indicating their potential therapeutic value.

The safety and environmental impact of 6-methyloxane-3-sulfonyl fluoride have also been evaluated. Studies have shown that it is stable under normal laboratory conditions and does not pose significant environmental risks when handled properly. However, as with any chemical reagent, appropriate safety measures should be followed to ensure safe handling and storage.

In terms of synthetic methods, several efficient routes have been developed for the preparation of 6-methyloxane-3-sulfonyl fluoride. One common approach involves the reaction of 6-methyl oxane-3-sulfinic acid with an appropriate fluorinating agent, such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). These methods have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The market demand for 6-methyloxane-3-sulfonyl fluoride is expected to grow as more applications are discovered and developed. Pharmaceutical companies and research institutions are increasingly interested in this compound due to its unique properties and potential therapeutic applications. As a result, suppliers are focusing on improving production processes to meet this growing demand while maintaining high standards of quality and consistency.

In conclusion, 6-methyloxane-3-sulfonyl fluoride (CAS No. 2172531-86-9) is a versatile and promising chemical compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique molecular structure and reactivity make it an important reagent for synthesizing novel compounds with diverse biological activities. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.